Cas no 5084-80-0 (Boroxin,2,4,6-tris(4-methylphenyl)-)

Boroxin,2,4,6-tris(4-methylphenyl)- is a cyclic boroxine derivative characterized by its three 4-methylphenyl substituents. This compound exhibits high thermal and chemical stability due to its rigid boroxine core, making it suitable for applications in materials science and catalysis. Its aromatic substituents enhance solubility in organic solvents, facilitating its use in synthetic processes. The compound is particularly valuable as a precursor in the synthesis of boron-containing polymers and advanced ceramics, where its well-defined structure ensures consistent performance. Additionally, its electron-deficient boron center allows for potential use in Lewis acid-catalyzed reactions. Proper handling under inert conditions is recommended to maintain its integrity.
Boroxin,2,4,6-tris(4-methylphenyl)- structure
5084-80-0 structure
Product Name:Boroxin,2,4,6-tris(4-methylphenyl)-
CAS No:5084-80-0
MF:C21H21B3O3
MW:353.822645902634
CID:366799
PubChem ID:631938
Update Time:2025-06-07

Boroxin,2,4,6-tris(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Boroxin,2,4,6-tris(4-methylphenyl)-
    • p-tolylboronic acid anhydride
    • 4-METHYLPHENYL BORONIC ACID ANHYDRIDE
    • 4-METHYLPHENYL BORONIC ANHYDRIDE
    • TRIS-(4-METHYLPHENYL)BOROXIN
    • tri(4-tolyl)boroxine
    • Boroxin, 2,4,6-tris(4-methylphenyl)-
    • YIAIFWGNIWYFPC-UHFFFAOYSA-N
    • 5084-80-0
    • Boroxin, tris(4-methylphenyl)-
    • G68775
    • 2,4,6-Tri-p-tolyl-1,3,5,2,4,6-trioxatriborinane
    • SCHEMBL3783102
    • 2,4,6-Tris(4-methylphenyl)boroxin #
    • tri(p-tolyl)boroxine
    • TRIS(4-METHYLPHENYL)-1,3,5,2,4,6-TRIOXATRIBORINANE
    • Inchi： 1S/C21H21B3O3/c1-16-4-10-19(11-5-16)22-25-23(20-12-6-17(2)7-13-20)27-24(26-22)21-14-8-18(3)9-15-21/h4-15H,1-3H3
    • InChI Key： YIAIFWGNIWYFPC-UHFFFAOYSA-N
    • SMILES： O1B(C2=CC=C(C)C=C2)OB(C2=CC=C(C)C=C2)OB1C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 354.17700
  • Monoisotopic Mass: 354.1769850g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Melting Point: 233-244 °C
  • Boiling Point: 408.9±55.0 °C(Predicted)
  • PSA: 27.69000
  • LogP: 2.16120

Boroxin,2,4,6-tris(4-methylphenyl)- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Boroxin,2,4,6-tris(4-methylphenyl)- Pricemore >>

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